Cas no 2742623-86-3 ((3S)-3-ethenylpyrrolidine)
(3S)-3-ethenylpyrrolidine Chemical and Physical Properties
Names and Identifiers
-
- Pyrrolidine, 3-ethenyl-, (3S)-
- (3S)-3-ethenylpyrrolidine
-
- MDL: MFCD32468874
- Inchi: 1S/C6H11N/c1-2-6-3-4-7-5-6/h2,6-7H,1,3-5H2/t6-/m1/s1
- InChI Key: UIRSDPGHIARUJZ-ZCFIWIBFSA-N
- SMILES: N1CC[C@@H](C=C)C1
Experimental Properties
- Density: 0.920±0.06 g/cm3(Predicted)
- Boiling Point: 126.7±19.0 °C(Predicted)
- pka: 10.13±0.10(Predicted)
(3S)-3-ethenylpyrrolidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28246960-0.05g |
(3S)-3-ethenylpyrrolidine |
2742623-86-3 | 0.05g |
$1032.0 | 2023-09-09 | ||
| Enamine | EN300-28246960-0.1g |
(3S)-3-ethenylpyrrolidine |
2742623-86-3 | 0.1g |
$1081.0 | 2023-09-09 | ||
| Enamine | EN300-28246960-0.25g |
(3S)-3-ethenylpyrrolidine |
2742623-86-3 | 0.25g |
$1131.0 | 2023-09-09 | ||
| Enamine | EN300-28246960-0.5g |
(3S)-3-ethenylpyrrolidine |
2742623-86-3 | 0.5g |
$1180.0 | 2023-09-09 | ||
| Enamine | EN300-28246960-1.0g |
(3S)-3-ethenylpyrrolidine |
2742623-86-3 | 1g |
$1229.0 | 2023-06-02 | ||
| Enamine | EN300-28246960-2.5g |
(3S)-3-ethenylpyrrolidine |
2742623-86-3 | 2.5g |
$2408.0 | 2023-09-09 | ||
| Enamine | EN300-28246960-5.0g |
(3S)-3-ethenylpyrrolidine |
2742623-86-3 | 5g |
$3562.0 | 2023-06-02 | ||
| Enamine | EN300-28246960-10.0g |
(3S)-3-ethenylpyrrolidine |
2742623-86-3 | 10g |
$5283.0 | 2023-06-02 | ||
| Enamine | EN300-28246960-1g |
(3S)-3-ethenylpyrrolidine |
2742623-86-3 | 1g |
$1229.0 | 2023-09-09 | ||
| Enamine | EN300-28246960-5g |
(3S)-3-ethenylpyrrolidine |
2742623-86-3 | 5g |
$3562.0 | 2023-09-09 |
(3S)-3-ethenylpyrrolidine Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on (3S)-3-ethenylpyrrolidine
Introduction to (3S)-3-ethenylpyrrolidine (CAS No. 2742623-86-3)
(3S)-3-ethenylpyrrolidine (CAS No. 2742623-86-3) is a chiral compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrrolidine ring and an ethenyl group, making it a valuable building block for the synthesis of various bioactive molecules.
The chiral center at the 3-position of the pyrrolidine ring imparts enantiomeric selectivity, which is crucial for many biological applications. The (3S)-configuration of this compound has been shown to exhibit distinct properties compared to its (3R)-isomer, highlighting the importance of stereochemistry in drug design and development.
Recent advancements in synthetic methodologies have enabled the efficient and scalable production of (3S)-3-ethenylpyrrolidine. One notable approach involves the use of asymmetric catalysis, where chiral catalysts facilitate the selective formation of the desired enantiomer. This method not only improves yield but also enhances the purity and stereoselectivity of the final product.
In the context of medicinal chemistry, (3S)-3-ethenylpyrrolidine has been explored as a potential scaffold for the development of novel therapeutic agents. Its structural flexibility and ability to form hydrogen bonds make it an attractive candidate for binding to various biological targets. For instance, studies have shown that derivatives of this compound can exhibit potent activity against specific enzymes and receptors, making them promising leads for drug discovery.
One area of particular interest is the use of (3S)-3-ethenylpyrrolidine in the development of central nervous system (CNS) drugs. The pyrrolidine ring is known to enhance blood-brain barrier permeability, which is essential for drugs targeting neurological disorders such as Alzheimer's disease and Parkinson's disease. Recent research has demonstrated that certain derivatives of (3S)-3-ethenylpyrrolidine can effectively cross the blood-brain barrier and modulate key signaling pathways involved in neurodegeneration.
Moreover, (3S)-3-ethenylpyrrolidine has shown promise in the field of cancer research. Its ability to interact with specific protein targets involved in cell proliferation and apoptosis makes it a potential candidate for developing anti-cancer agents. Preclinical studies have reported that some derivatives of this compound can inhibit tumor growth and induce apoptosis in cancer cells, suggesting their therapeutic potential.
In addition to its applications in drug discovery, (3S)-3-ethenylpyrrolidine has also been investigated for its use in agrochemicals and materials science. Its unique chemical properties make it suitable for the synthesis of pesticides, herbicides, and other agricultural products. In materials science, the compound can be used as a building block for polymers with specific functional groups, which can be tailored for various applications such as coatings and adhesives.
The safety profile of (3S)-3-ethenylpyrrolidine is another important consideration. Extensive toxicological studies have been conducted to evaluate its potential risks and ensure its safe use in various applications. These studies have shown that (3S)-3-ethenylpyrrolidine exhibits low toxicity and good biocompatibility, making it a suitable candidate for further development.
In conclusion, (3S)-3-ethenylpyrrolidine (CAS No. 2742623-86-3) is a versatile and promising compound with a wide range of applications in organic synthesis, medicinal chemistry, agrochemicals, and materials science. Its unique structural features and chiral properties make it an invaluable tool for researchers seeking to develop novel therapeutic agents and functional materials. As research continues to advance, it is likely that new applications and derivatives of (3S)-3-ethenylpyrrolidine will emerge, further expanding its utility in various scientific fields.
2742623-86-3 ((3S)-3-ethenylpyrrolidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)